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Compound of Interest

Compound Name: Asatone

Cat. No.: B1581699

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. Acetone, a widely used solvent, requires strict adherence to safety
protocols due to its high flammability and potential health hazards.[1][2] This guide provides
essential, step-by-step procedures for the safe use, storage, and disposal of acetone in a
laboratory setting.

Chemical Properties and Hazards

Acetone is a colorless, volatile, and highly flammable liquid.[3][4][5] Its vapors can form
explosive mixtures with air and can travel to distant ignition sources, potentially causing a
flashback. While it has low acute toxicity, exposure can cause irritation to the eyes and
respiratory system, and prolonged skin contact can lead to dryness and dermatitis.

Property Data Hazard Classification

WHMIS: Flammable Liquid

Flash Point -20 °C (-4 °F)
Category 2
) S Serious Eye Damage/Irritation:
Explosive Limits in Air 2.5% to 12.8% by volume
Category 2A
Auto-ignition Temperature 465 °C (869 °F) Signal Word: Danger
Vapor Density ~2 (Heavier than air)
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure and prevent injury. When
handling acetone, personnel should always wear the following equipment.

Specification /

PPE Category Item Purpose
Standard
] Protects against
) Chemical splash
Eye & Face Protection  Safety Goggles splashes and vapor

goggles are required.

irritation to the eyes.

Face Shield

To be worn in addition
to goggles when a
higher risk of

splashing is possible.

Provides full-face
protection from

splashes.

Hand Protection

Gloves

Milled Butyl Rubber or
other compatible
chemical-resistant

gloves.

Prevents skin contact,
which can cause
dryness, redness, and

cracking.

Body Protection

Lab Coat / Apron

Chemical-resistant

apron (e.g., rubber).

Protects against
incidental skin contact
and contamination of

personal clothing.

Respiratory Protection

Respirator

Required when
ventilation is
inadequate or vapor
concentrations are
high.

Protects against
inhalation of vapors,
which can cause
respiratory irritation,
dizziness, and

drowsiness.

Up to 2500 ppm: Any
chemical cartridge
respirator with organic

vapor cartridge(s).
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Operational Plan: Handling and Disposal

Follow these procedural steps to ensure the safe handling and disposal of acetone.

Preparation and Handling

Ventilation: Always handle acetone in a well-ventilated area or under a chemical fume hood
to prevent the buildup of flammable and harmful vapors. For small-scale uses, opening
windows and doors may provide adequate ventilation.

Eliminate Ignition Sources: Acetone is extremely flammable and can be ignited by static
discharge, sparks, open flames, or hot surfaces. Ensure all potential ignition sources are
removed from the handling area and post "No Smoking" signs.

Grounding: Electrically bond and ground all containers and equipment during transfer to
prevent static discharge. Ground clips must make contact with bare metal.

Container Check: Use only approved containers made of compatible materials like glass or
stainless steel. Ensure containers are properly sealed when not in use to prevent spills and
vapor release.

Storage Protocol

Location: Store acetone in a cool, dry, well-ventilated area away from direct sunlight and heat
sources.

Flammable Storage: Acetone must be stored in a designated, flammable-proof cabinet.

Segregation: Keep acetone containers separated from incompatible materials, especially
oxidizing agents, acids, and alkalis, to prevent violent reactions.

Labeling: All containers must be clearly labeled with the chemical name and appropriate
hazard warnings.

Waste Disposal Plan

Never Pour Down the Drain: Disposing of acetone down the sink is prohibited as it can harm
the environment and damage wastewater treatment systems.
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» Waste Collection: Collect all acetone-contaminated materials (e.g., paper towels, swabs) and
waste acetone in a dedicated, leak-proof, and clearly labeled hazardous waste container.
Suitable containers are often made of high-density polyethylene (HDPE).

o Labeling Waste: The waste container must be labeled "Acetone Waste" or similar, listing all
compatible waste chemicals included.

» Professional Disposal: Arrange for the disposal of acetone waste through a licensed
hazardous waste disposal facility. Adhere to all local, state, and national regulations for
hazardous waste management.

Emergency Procedures: Acetone Spill Response

In the event of an acetone spill, a quick and safe response is critical to mitigate risks. The
following workflow outlines the necessary steps.
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Immediate Actions

1. Evacuate Area

& Alert Personnel

2. Eliminate Ignition
Sources Immediately

3. Increase Ventilation
(If Safe to Do So)

Containment & Cleanup

4. Don Appropriate PPE
(Gloves, Goggles, Respirator)

5. Contain Spill with
Absorbent Material

6. Collect Absorbed Waste

Final [Steps

7. Place in Labeled
Hazardous Waste Container

8. Decontaminate
Spill Area

9. Report Incident
to Supervisor

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an acetone spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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